Cas no 119916-05-1 (Methyl 3-Amino-4,6-dibromo-2-methylbenzoate)

Methyl 3-Amino-4,6-dibromo-2-methylbenzoate is a brominated aromatic ester with a molecular formula of C₉H₉Br₂NO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both amino and bromo functional groups enhances its reactivity, enabling selective modifications for further derivatization. Its stable ester moiety ensures compatibility with a range of reaction conditions. The compound's well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular building blocks. Its synthesis and handling should adhere to standard safety protocols due to the presence of bromine substituents.

Methyl 3-Amino-4,6-dibromo-2-methylbenzoate structure

119916-05-1 structure

Product Name:Methyl 3-Amino-4,6-dibromo-2-methylbenzoate

CAS No:119916-05-1

MF:C₉H₉Br₂NO₂

MW:322.981261014938

MDL:MFCD25292821

CID:133129

PubChem ID:18974481

Update Time:2025-05-28

Methyl 3-Amino-4,6-dibromo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-amino-4,6-dibromo-2-methyl-, methyl ester
- METHYL 3-AMINO-4,6-DIBROMO-O-TOLUATE
- 425-190-6
- Methyl 3-amino-4,6-dibromo-2-methylbenzoate
- ZR BE DE F1 CVO1
- Y11406
- CS-0161149
- EC 425-190-6
- Methyl 3-amino-4,6-dibromo-2-methyl-benzoate
- EN300-177943
- DTXSID001261411
- METHYL3-AMINO-4,6-DIBROMO-2-METHYLBENZOATE
- MFCD25292821
- AS-77278
- 119916-05-1
- SCHEMBL8116715
- NS00008507
- RIVNCZOVJBGLIT-UHFFFAOYSA-N
- Methyl 3-Amino-4,6-dibromo-2-methylbenzoate
- MDL： MFCD25292821
- Inchi： 1S/C9H9Br2NO2/c1-4-7(9(13)14-2)5(10)3-6(11)8(4)12/h3H,12H2,1-2H3
- InChI Key： RIVNCZOVJBGLIT-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(C)=C1C(=O)OC)N)Br

Computed Properties

Exact Mass: 322.89795g/mol
Monoisotopic Mass: 320.90000g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 52.3Å²

Methyl 3-Amino-4,6-dibromo-2-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AG982-50mg	Methyl 3-Amino-4,6-dibromo-2-methylbenzoate	119916-05-1	95%	50mg	443.0CNY	2021-07-17
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TRC	M287413-50mg	Methyl 3-Amino-4,6-dibromo-2-methylbenzoate	119916-05-1		50mg	$ 160.00	2022-06-04
TRC	M287413-100mg	Methyl 3-Amino-4,6-dibromo-2-methylbenzoate	119916-05-1		100mg	$ 230.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M35100-250mg	Methyl 3-Amino-4,6-dibromo-2-methylbenzoate	119916-05-1	95%	250mg	¥1171.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M35100-1g	Methyl 3-Amino-4,6-dibromo-2-methylbenzoate	119916-05-1	95%	1g	¥2927.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M35100-100mg	Methyl 3-Amino-4,6-dibromo-2-methylbenzoate	119916-05-1	95%	100mg	¥781.0	2024-07-19
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